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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Hexyloxy)propanenitrile, an organic compound featuring both an ether linkage and a nitrile
functional group, serves as a versatile intermediate in organic synthesis. While a specific CAS
number for the straight-chain 3-(hexyloxy)propanenitrile is not readily available in common
chemical databases, its isomers and related structures, such as 3-
(Cyclohexyloxy)propanenitrile (CAS No. 16728-52-2) and 3-[(2-Ethylhexyl)oxy]propanenitrile
(CAS No. 10213-75-9), are well-documented.[1][2] This guide will focus on the synthesis,
properties, and potential applications of 3-(hexyloxy)propanenitrile, providing a comprehensive
resource for its utilization in research and development. The presence of both a nucleophilic
nitrile group and a lipophilic hexyl chain makes it a valuable building block for the synthesis of
more complex molecules.

Chemical and Physical Properties

Precise physical and chemical properties for 3-(hexyloxy)propanenitrile are not extensively
documented. However, by examining related compounds, we can infer its likely characteristics.
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It is expected to be a colorless to pale yellow liquid with low volatility.[3] The properties of the
structurally similar 3-[(2-Ethylhexyl)oxy]propanenitrile are presented below as a reference.

Value (for 3-[(2-

Property Ethylhexyl)oxy]propanenit = Reference
rile)

Molecular Formula C11H21NO [2]

Molecular Weight 183.29 g/mol [2]

Boiling Point 100 °C @ 1.1 Torr [2]

Density 0.8785 g/cm® @ 20 °C [2]

Synthesis of 3-(Hexyloxy)propanenitrile

The primary and most efficient method for the synthesis of 3-(hexyloxy)propanenitrile is through
a base-catalyzed Michael addition, specifically a cyanoethylation reaction. This reaction
involves the addition of hexanol to acrylonitrile.[4]

Reaction Mechanism: Cyanoethylation of Hexanol

The reaction proceeds via the deprotonation of hexanol by a base to form the more
nucleophilic hexoxide anion. This anion then attacks the electron-deficient 3-carbon of
acrylonitrile in a conjugate addition, followed by protonation of the resulting carbanion by the
solvent or a proton source to yield the final product.
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Step 1: Deprotonation of Hexanol

Base (e.g., KOH) ghi Protonated Base (e.g., H20 + K+))

(Hexoxide Anion (CH3(CH2)50-))

Hexanol (CH3(CH2)50H)

Step 2: Nucleophilic Attack

+ Acrylonitrile Acrylonitrile (CH2=CH-C=N) Step 3: Protonation
Proton Source (e.g., H20)
P>| Carbanion Intermediate
+ H+

3-(Hexyloxy)propanenitrile

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 3-(hexyloxy)propanenitrile via
cyanoethylation.

Experimental Protocol: Synthesis of 3-
(Hexyloxy)propanenitrile

This protocol is adapted from established procedures for cyanoethylation of alcohols.[3][4]
Materials:
e Hexanol (1.0 eq)

e Acrylonitrile (1.1 eq)
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Potassium hydroxide (catalytic amount)

Dioxane (solvent)

Procedure:

To a stirred solution of hexanol in dioxane, add a catalytic amount of potassium hydroxide.

Slowly add acrylonitrile to the mixture while maintaining the temperature between 20-30 °C.
The reaction is exothermic and may require cooling.

After the addition is complete, continue stirring at room temperature for several hours until
the reaction is complete (monitored by TLC or GC).

Neutralize the catalyst with a weak acid (e.g., acetic acid).
Remove the solvent under reduced pressure.

The crude product can be purified by vacuum distillation.

Applications

3-(Hexyloxy)propanenitrile and its derivatives have applications in various fields:

Fragrance Industry: A structurally related compound, 3-((32)-3-hexenyloxy) propanenitrile, is
used as a fragrance ingredient, providing floral, green, and woody notes.[5] This suggests
that 3-(hexyloxy)propanenitrile may also possess interesting olfactory properties.

Organic Synthesis: The nitrile group can be readily hydrolyzed to a carboxylic acid or
reduced to an amine, making 3-(hexyloxy)propanenitrile a useful intermediate for the
synthesis of a variety of molecules, including pharmaceuticals and agrochemicals.[4] For
instance, the reduction of the nitrile group leads to the formation of 3-(hexyloxy)propylamine,
a valuable building block.[6]

Materials Science: The combination of a flexible hexyl chain and a polar nitrile group could
be of interest in the development of specialty polymers and surfactants.
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Safety and Handling

Specific safety data for 3-(hexyloxy)propanenitrile is not available. However, based on the
hazards associated with similar nitrile-containing compounds and acrylonitrile precursors,
caution should be exercised.

» Toxicity: Nitriles can be toxic if ingested, inhaled, or absorbed through the skin.[7]
Acrylonitrile is a known carcinogen and teratogen.

e Irritation: Similar compounds are known to cause skin and eye irritation.[5]

« Handling: Work in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[8]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep the container tightly closed.[8]

First Aid Measures

e Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[5]

o Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing. Seek
medical advice if irritation persists.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Seek medical attention if
irritation persists.[5]

 Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical advice.[5]

Conclusion

3-(Hexyloxy)propanenitrile is a valuable and versatile chemical intermediate with potential
applications in the fragrance industry, organic synthesis, and materials science. Its synthesis
via the cyanoethylation of hexanol is a straightforward and efficient process. While a dedicated
CAS number and extensive safety data are not readily available, information from structurally
similar compounds provides a solid foundation for its safe handling and use in a research and
development setting. Further investigation into its specific properties and applications is
warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexyloxy-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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